1-benzyl-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-benzyl-N-[2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H21N7O3/c1-13-21-19(29-23-13)16-12-26(24-22-16)8-7-20-18(28)15-9-17(27)25(11-15)10-14-5-3-2-4-6-14/h2-6,12,15H,7-11H2,1H3,(H,20,28)
• InChI Key: MUEMOMZXMCUHTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN(N=N2)CCNC(=O)C3CC(=O)N(C3)CC4=CC=CC=C4
• Molecular Formula: C19H21N7O3
• Molecular Weight: 395.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups including a benzyl group, an oxadiazole ring, a triazole ring, and a pyrrolidine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Techniques : A study by Kharchenko et al. (2008) describes a one-pot condensation technique for forming bicyclic systems, including those similar to the chemical , offering insights into efficient synthesis methods (Kharchenko, Detistov, & Orlov, 2008).

• Antioxidant Activity : Tumosienė et al. (2019) synthesized novel derivatives containing the 1,2,4-oxadiazole and 1H-1,2,3-triazole moieties, demonstrating significant antioxidant activities. This suggests the potential utility of similar compounds in antioxidant applications (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).

• Antimicrobial and Antifungal Activities : Research by Pandya et al. (2019) focused on derivatives including 1,2,4-oxadiazole, showing their effectiveness in antimicrobial and antifungal capacities. This indicates potential applications in combating microbial infections (Pandya, Dave, Patel, & Desai, 2019).

• Antibacterial Activity : Balandis et al. (2019) synthesized pyrrolidinone derivatives, demonstrating significant antibacterial activities. This highlights the possible use of related compounds in antibacterial applications (Balandis, Anusevičius, Šiugždaitė, Kantminienė, & Mickevičius, 2019).

• Formation of Bicyclic and Monocyclic Derivatives : El‐Sayed et al. (2008) worked on forming new N- and S-substituted 1,3,4-oxadiazole derivatives, which might be structurally similar to the compound . Such syntheses can lead to new chemical entities with diverse applications (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).

• Heterocyclic Compound Synthesis : A study by Whitfield & Papadopoulos (1981) on N-Benzoylthioamides, forming triazoles and oxadiazoles, provides insights into the synthesis of heterocyclic compounds that could include the chemical . This research may guide future synthesis of similar compounds (Whitfield & Papadopoulos, 1981).

• Antimicrobial Activity of Oxadiazole Derivatives : Krolenko, Vlasov, & Zhuravel (2016) synthesized new oxadiazole derivatives showing strong antimicrobial activity, suggesting the potential of similar compounds for medical use (Krolenko, Vlasov, & Zhuravel, 2016).